4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine

• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 4-[2-(4-imidazol-1-ylphenoxy)ethyl]morpholine
• InChI: InChI=1S/C15H19N3O2/c1-3-15(4-2-14(1)18-6-5-16-13-18)20-12-9-17-7-10-19-11-8-17/h1-6,13H,7-12H2
• InChI Key: PXFGMZGVHWPLCC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=C(C=C2)N3C=CN=C3

Description

4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine is an organic compound that belongs to the class of phenylimidazoles. This compound is characterized by the presence of an imidazole ring linked to a phenoxy group, which is further connected to a morpholine ring through an ethyl chain. The unique structure of this compound makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of amido-nitriles in the presence of a nickel catalyst.

Attachment of the Phenoxy Group: The phenoxy group is introduced through a nucleophilic substitution reaction, where a phenol derivative reacts with an appropriate halide.

Linking the Ethyl Chain: The ethyl chain is introduced via an alkylation reaction, where an ethyl halide reacts with the phenoxy group.

Formation of the Morpholine Ring: The final step involves the formation of the morpholine ring through a cyclization reaction involving an appropriate amine and an epoxide.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.

Types of Reactions:

Oxidation: The imidazole ring can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be performed on the imidazole ring to yield reduced derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve the use of alkyl halides and appropriate bases.

Major Products: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound.

Scientific Research Applications

4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antibacterial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[2-(4-Imidazol-1-yl-phenoxy)-ethyl]-morpholine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Similar Compounds:

• **4-(1,3-Benzodioxol-5-yloxy)-2-[4-(1H-imidazol-1-yl)phenoxy]-6-methylpyrimidine
• **4-(1H-Imidazol-1-yl)phenol
• **5-(4-(1H-imidazol-1-yl)phenyl)-2H-tetrazole

Comparison: this compound is unique due to its specific combination of the imidazole, phenoxy, and morpholine moieties. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity profiles.